Cas no 6636-06-2 (5-Phenyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-Phenyl-1H-pyrrole-2-carboxylic acid
• CAS No: 6636-06-2
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD02575359
• CID: 963813
• PubChem ID: 226199
• Update Time: 2025-04-19

5-Phenyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1H-pyrrole-2-carboxylic acid
• 3-Phenyl-1,2,4-triazol-5-carbonsaeureethylester
• 4M-441S
• 5-phenyl-1H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• 5-phenyl-1H-2-pyrrolecarboxylic acid
• 5-phenyl-1H-pyrrole-2-carboxylic
• 5-phenyl-2-pyrrolecarboxylic acid
• 5-Phenyl-pyrrol-2-carbonsaeure
• 5-phenyl-pyrrole-2-carboxylic acid
• 5-phenylpyrrolo-2-carboxylic acid
• AC1ND8V4
• ethyl 5-phenyl-1,2,4-triazole-3-carboxylate
• SureCN2177064
• SureCN7059235
• BAS 01184238
• NSC16407
• TimTec1_002169
• Oprea1_748344
• Oprea1_535171
• MLS000070648
• 4,5-dichloro-4-methylaniline
• cid_226199
• BDBM45781
• 5-phenylpyrrole-2-carboxylic acid
• YEQVNAGNEONSTR-UHFFFAOYSA-N
• HMS1540C13
• HMS2412G11
• 0189AC
• ST028658
• SMR000010157
• AK113109
• BB 0251847
• 5-Phenyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
• DTXSID20984994
• 6636-06-2
• SY101232
• O11486
• SCHEMBL308253
• 5-Phenyl-1H-pyrrole-2-carboxylicacid
• AKOS000600202
• Z871849074
• DS-6094
• CS-0156439
• EN300-57076
• A913820
• MLS-0013550.0001
• SB62061
• MFCD02575359
• CHEMBL1526424
• NSC-16407
• DB-368800
• ALBB-036786

• MDL： MFCD02575359
• Inchi： 1S/C11H9NO2/c13-11(14)10-7-6-9(12-10)8-4-2-1-3-5-8/h1-7,12H,(H,13,14)
• InChI Key： YEQVNAGNEONSTR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 452.3°C at 760 mmHg
• Flash Point: 227.4±25.4 °C
• PSA: 53.09
• LogP: 2.37990
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Phenyl-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C